Cas no 2229364-18-3 (3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid
• CAS No: 2229364-18-3
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 6500094
• PubChem ID: 165644071
• Update Time: 2025-10-29

3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid
• EN300-1907414
• 2229364-18-3

• Inchi： 1S/C10H11BrO4/c1-15-9(10(13)14)4-6-2-3-7(11)5-8(6)12/h2-3,5,9,12H,4H2,1H3,(H,13,14)
• InChI Key： SDTQEEAULTZIBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid

Introduction to 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid (CAS No: 2229364-18-3)

3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229364-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic and aliphatic structure, exhibits potential applications in the development of novel therapeutic agents and intermediates. Its molecular framework, characterized by a 4-bromo-2-hydroxyphenyl moiety linked to a 2-methoxypropanoic acid side chain, provides a versatile scaffold for further functionalization and derivatization, making it a valuable building block in synthetic chemistry.

The structural features of 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid are particularly noteworthy from a chemical perspective. The presence of both bromine and hydroxyl substituents on the aromatic ring introduces reactivity that can be exploited for various synthetic pathways. The bromine atom, for instance, serves as a convenient handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. Meanwhile, the hydroxyl group can participate in esterification, etherification, or oxidation reactions, allowing for the introduction of additional functional groups or the modulation of physicochemical properties.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The 4-bromo-2-hydroxyphenyl scaffold is particularly relevant in medicinal chemistry due to its resemblance to known bioactive molecules. For instance, derivatives of this type have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The 2-methoxypropanoic acid moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug design. These attributes make 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid a promising candidate for further investigation in preclinical studies.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The combination of bromine and hydroxyl functionalities allows for multiple points of modification, enabling chemists to tailor the molecule's properties according to specific requirements. For example, the bromine atom can be replaced with other groups through metal-catalyzed reactions, while the hydroxyl group can be converted into esters or amides. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are often necessary.

Recent advancements in computational chemistry have also enhanced our understanding of how 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid might behave in biological systems. Molecular modeling studies have suggested that this compound could interact with various target proteins by occupying hydrophobic pockets or binding to hydrogen bond networks. Such interactions are often predictive of pharmacological activity. Furthermore, virtual screening techniques have been employed to identify potential lead compounds derived from this scaffold, streamlining the drug discovery process.

The synthesis of 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid represents another area of interest within synthetic organic chemistry. While detailed protocols have not been widely published as of yet, plausible synthetic routes can be envisioned based on established methodologies. Starting from readily available precursors such as 4-bromoresorcinol and 2-methoxypropionic acid derivatives, one could construct the target molecule through sequential functional group transformations. Key steps might include esterification followed by halogenation or oxidation reactions to introduce the necessary substituents at strategic positions.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and material science. For instance, its structural features could make it useful as an intermediate in the synthesis of pesticides or specialty chemicals. Additionally, modifications to its functional groups might enhance its compatibility with certain materials or processes used in industrial applications.

As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like 3-(4-bromo-2-hydroxyphenyl)-2-methoxypropanoic acid are likely to play an increasingly important role in chemical biology and drug development. The ability to modify their structures while retaining key pharmacophoric elements offers a powerful approach to discovering novel treatments for various diseases. Future studies may focus on optimizing synthetic routes to improve yield and scalability while exploring new derivatives with enhanced biological activity.